Ethyl 6-phenylthiomethyl-2-oxo-2H-1-benzopyran-3-carboxylate

• Molecular Formula: C19H16O4S
• Molecular Weight: 340.4 g/mol
• IUPAC Name: ethyl 2-oxo-6-(phenylsulfanylmethyl)chromene-3-carboxylate
• InChI: InChI=1S/C19H16O4S/c1-2-22-18(20)16-11-14-10-13(8-9-17(14)23-19(16)21)12-24-15-6-4-3-5-7-15/h3-11H,2,12H2,1H3
• InChI Key: CMOOBRNNWYVBQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=CC(=C2)CSC3=CC=CC=C3)OC1=O

Description

Ethyl 6-phenylthiomethyl-2-oxo-2H-1-benzopyran-3-carboxylate is a useful research compound. Its molecular formula is C19H16O4S and its molecular weight is 340.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1 g of ethyl 6-chloromethyl-2-oxo-2H-1-benzopyran-3-carboxylate (3.75 mmol), 0.57 g of potassium carbonate (4.13 mmol), 2.07 g of thiophenol (18.75 mmol) and 10 ml of absolute ethanol is reflux for 3 h. After removal of the solvent by distillation under reduced pressure, the residue is taken up in chloroform. The organic phase is washed with water and then dried over MgSO4. The solvent is removed by distillation under reduced pressure and the residue is washed with hexane to remove the excess thiophenol. The title product is recrystallized from ethyl acetate/petroleum ether.